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Executive Summary
The landscape of contraception has been largely static for decades, with a significant disparity

in options available for men versus women. YCT529 is a first-in-class, orally administered, non-

hormonal male contraceptive candidate that has shown considerable promise in preclinical and

early-stage clinical development. Developed by YourChoice Therapeutics in collaboration with

the University of Minnesota, YCT529 operates by selectively antagonizing the retinoic acid

receptor-alpha (RAR-α), a key regulator of spermatogenesis.[1][2] This document provides a

detailed technical overview of the mechanism of action, preclinical data, and the design and

initial findings of the early-stage human clinical trials for YCT529.

Mechanism of Action: Targeting the Retinoid
Signaling Pathway
The production of sperm, or spermatogenesis, is critically dependent on vitamin A and its

metabolite, retinoic acid.[3][4] Retinoic acid binds to retinoic acid receptors (RARs), which then

regulate gene expression essential for the development and maturation of sperm cells.[5]

Genetic studies have demonstrated that the absence of the alpha isoform of this receptor,

RAR-α, leads to sterility in male mice without other discernible health effects, validating it as a

promising target for male contraception.[3][6]

YCT529 is a potent and selective antagonist of RAR-α.[1][6] By blocking the binding of retinoic

acid to RAR-α in the testes, YCT529 effectively halts sperm production without disrupting the
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body's hormonal systems, notably testosterone levels.[4][7] This targeted, non-hormonal

approach is designed to avoid the side effects associated with hormonal contraceptives, such

as mood changes, weight gain, and cardiovascular risks.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12399568?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399568?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. YCT529 - Wikipedia [en.wikipedia.org]

2. prameyanews.com [prameyanews.com]

3. scientifixdigest.com [scientifixdigest.com]

4. YourChoice Therapeutics Begins First-In-Human Trial for Male Birth Control Pill |
Pharmacy [pharmacy.umn.edu]

5. YCT-529: A Game-Changer in Hormone-Free Male Contraception | medtigo [medtigo.com]

6. Preclinical data support potential of YCT-529 for reversible male contraception | BioWorld
[bioworld.com]

7. parsemus.org [parsemus.org]

To cite this document: BenchChem. [Technical Whitepaper: YCT529, a Novel Non-Hormonal
Male Contraceptive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399568#early-stage-clinical-trial-results-for-yct529]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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